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Compound of Interest

Compound Name: N-Boc-PEG7-alcohol

Cat. No.: B609481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing N-Boc-PEG7-alcohol as a

heterobifunctional linker in bioconjugation. This versatile reagent is particularly valuable in the

development of advanced biotherapeutics such as antibody-drug conjugates (ADCs) and

proteolysis-targeting chimeras (PROTACs). The protocols outlined below detail the necessary

steps for activating the terminal hydroxyl group, conjugating the linker to a biomolecule, and

subsequently deprotecting the Boc-protected amine for further functionalization.

Introduction to N-Boc-PEG7-alcohol in
Bioconjugation
N-Boc-PEG7-alcohol is a chemical linker featuring a terminal hydroxyl group, a seven-unit

polyethylene glycol (PEG) spacer, and a tert-butyloxycarbonyl (Boc) protected primary amine.

[1][2] The PEG spacer enhances the solubility and pharmacokinetic properties of the resulting

conjugate.[2] The bifunctional nature of this linker allows for a sequential and controlled

conjugation of two different molecules.

The general strategy involves a two-step process:

Activation of the hydroxyl group: The terminal alcohol is first converted into a more reactive

functional group, such as a tosylate or mesylate, which can then react with nucleophiles on

the first biomolecule.
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Deprotection of the Boc group: Following the initial conjugation, the Boc protecting group is

removed under acidic conditions to expose the primary amine, which is then available for

reaction with a second molecule.[2]

Properties of N-Boc-PEG7-alcohol
Property Value Reference

Molecular Weight 425.5 g/mol [3]

CAS Number 1292268-13-3

Purity Typically ≥95%

Solubility
Soluble in water, DMSO, DCM,

DMF

Storage -20°C, desiccated

Experimental Protocols
This section provides detailed protocols for a complete bioconjugation workflow using N-Boc-
PEG7-alcohol. The example workflow describes the conjugation of a protein (via primary

amines) to a second molecule of interest.

Workflow Overview
The overall experimental workflow is depicted below.
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Step 1: Activation of N-Boc-PEG7-alcohol

Step 2: Conjugation to Biomolecule 1 (e.g., Protein)

Step 3: Boc Deprotection

Step 4: Conjugation to Biomolecule 2

N-Boc-PEG7-alcohol

Tosylation or Mesylation

TsCl or MsCl,
Base (e.g., TEA)

Activated N-Boc-PEG7 Linker
(e.g., N-Boc-PEG7-OTs)

Conjugation Reaction

Protein-NH2

Protein-NH-PEG7-NH-Boc

Deprotection

Acid (e.g., TFA)

Protein-NH-PEG7-NH2

Final Conjugate

Biomolecule 2
(with amine-reactive group)

Coupling
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Activated Linker
(N-Boc-PEG7-OTs)

Conjugation Reaction
(Nucleophilic Substitution)

Protein
(with accessible -NH2 groups)

Boc-Protected Conjugate
(Protein-NH-PEG7-NH-Boc)

Deprotected Conjugate
(Protein-NH-PEG7-NH2)

Amine-Reactive Coupling

Molecule 2-NHS ester

Final Bioconjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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